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Abstract
2-Methylheptanoic acid, a methyl-branched, medium-chain saturated fatty acid, is emerging

as a molecule of interest in various biological contexts. While traditionally recognized for its role

as a flavoring agent and its presence in natural sources like honey, recent research into the

broader class of branched-chain fatty acids (BCFAs) suggests a more complex and significant

role in cellular processes. This technical guide provides a comprehensive overview of the

known and potential biological significance of 2-methylheptanoic acid, with a focus on its

metabolic origins, potential signaling functions, and roles in chemical communication. This

document synthesizes current knowledge, presents available data in a structured format, and

outlines detailed experimental protocols to facilitate further investigation into its therapeutic and

industrial potential.

Introduction
2-Methylheptanoic acid (C8H16O2) is a carboxylic acid with a seven-carbon chain and a

methyl group at the alpha-position.[1] As a member of the branched-chain fatty acid (BCFA)

family, it shares structural similarities with other biologically active lipids. BCFAs are

increasingly recognized for their diverse roles in physiology and pathophysiology, including

influences on lipid metabolism, inflammation, and cellular signaling.[2] While specific research

on 2-methylheptanoic acid is limited, its structural characteristics suggest it may participate in

similar biological pathways as other well-studied BCFAs. This guide aims to consolidate the
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existing, albeit limited, information on 2-methylheptanoic acid and to provide a framework for

future research by detailing relevant experimental methodologies.

Physicochemical Properties
A clear understanding of the physical and chemical properties of 2-methylheptanoic acid is

fundamental to interpreting its biological activity and designing relevant experiments.

Property Value Reference

Molecular Formula C8H16O2 [3]

Molecular Weight 144.21 g/mol

CAS Number 1188-02-9

Appearance Clear, slightly yellow liquid [1]

Boiling Point 140 °C at 30 mmHg

Density 0.906 g/mL at 25 °C

Solubility Sparingly soluble in water [1]

Biosynthesis and Metabolism
The metabolic pathways of 2-methylheptanoic acid are not fully elucidated but can be inferred

from the metabolism of other 2-methyl branched-chain fatty acids.

Biosynthesis
2-Methylheptanoic acid is likely derived from the catabolism of the branched-chain amino acid

isoleucine.[4][5] The biosynthesis of isoleucine itself can originate from 2-methylbutyric acid in

some anaerobic bacteria, highlighting a close metabolic relationship between these branched-

chain molecules.[4] The proposed biosynthetic pathway involves the conversion of isoleucine to

its corresponding α-keto acid, followed by oxidative decarboxylation and subsequent chain

elongation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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